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Compound of Interest

Compound Name: Ethyl phenethyl ether

Cat. No.: B160851 Get Quote

Essential Safety and Handling Guide for Ethyl
Phenethyl Ether
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides immediate and essential information for the safe handling and

disposal of Ethyl Phenethyl Ether (CAS 1817-90-9), also known as 2-ethoxyethylbenzene.

Adherence to these procedures is critical to minimize risks and ensure a safe laboratory

environment.

Hazard Identification and Personal Protective Equipment
(PPE)
Ethyl phenethyl ether is a combustible liquid that can cause skin and eye irritation.[1] Proper

selection and use of Personal Protective Equipment (PPE) are the first line of defense against

exposure.
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Protection Type Specific Recommendations Purpose

Eye Protection

Safety glasses with side

shields, safety goggles, or a

face shield.[2]

To prevent eye contact from

splashes or vapors.

Hand Protection

Neoprene or nitrile gloves are

recommended. Rubber, PVC,

and latex are not

recommended for heavy use.

[2]

To protect skin from direct

contact.

Respiratory Protection

A NIOSH-approved air-

purifying respirator with

organic-vapor cartridges

should be used in a well-

ventilated area. For large spills

or unknown concentrations, a

NIOSH-approved self-

contained breathing apparatus

(SCBA) with a full face-piece is

necessary.[2]

To prevent inhalation of

vapors.

Body Protection

Flame-retardant and chemical-

resistant clothing (e.g., Nomex,

Proban). For large spills, full

protective clothing is required.

[2]

To protect skin and clothing

from splashes and

contamination.

Operational Plan: Safe Handling and Storage
Proper handling and storage procedures are crucial to prevent accidents and maintain the

chemical's integrity.

Step-by-Step Handling Procedure:

Ventilation: Always handle Ethyl phenethyl ether in a well-ventilated area, preferably within

a chemical fume hood.[2]
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Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces. No smoking

in the handling area.[2]

Grounding: Ground and bond containers and equipment when transferring the material to

prevent static discharge.[2]

Personal Hygiene: Avoid contact with eyes, skin, and clothing. Do not ingest or breathe

vapors. Wash hands thoroughly after handling.[2]

Tools: Use only non-sparking tools.[2]

Storage Plan:

Store in a cool, dry, and well-ventilated area away from heat sources and direct sunlight.[1]

Keep containers tightly closed to minimize air contact.[1]

Store separately from incompatible materials such as strong oxidizing agents, acids, and

bases.[1]

Emergency Procedures: Spill and Exposure Response
Accidents can happen, and a clear, rehearsed emergency plan is vital.

Spill Cleanup Protocol:

Evacuate and Ventilate: Immediately evacuate unnecessary personnel and ensure the area

is well-ventilated.

Eliminate Ignition Sources: Remove all sources of ignition from the spill area.

Containment: Use non-sparking tools and an inert, non-combustible absorbent material (e.g.,

vermiculite, dry sand, earth) to contain the spill. Do not use combustible materials like

sawdust.[2]

Collection: Place the absorbed material into a labeled, groundable metal container for

disposal.
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Decontamination: Clean the spill area thoroughly.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present and easy to do. Seek medical attention if irritation persists.[3]

Skin Contact: Take off contaminated clothing immediately and rinse the affected skin area

with plenty of water.[3]

Inhalation: Move the person to fresh air and keep them at rest in a position comfortable for

breathing. Seek medical attention if symptoms develop.[3]

Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[3]

Disposal Plan
Dispose of Ethyl phenethyl ether and any contaminated materials in accordance with all

applicable local, state, and federal regulations.[1]

Waste Disposal Steps:

Containerization: Collect waste in a suitable, labeled, and tightly sealed container.

Labeling: Clearly label the waste container with "Hazardous Waste" and the chemical name.

Storage: Store the waste container in a designated hazardous waste accumulation area.

Professional Disposal: Arrange for pickup and disposal by a licensed professional waste

disposal service. Do not pour down the drain.
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Property Value

CAS Number 1817-90-9

Molecular Formula C10H14O

Molecular Weight 150.22 g/mol

Appearance Colorless liquid

Boiling Point 194.3°C at 760 mmHg

Flash Point 68.1°C

Density 0.929 g/cm³

Vapor Pressure 0.623 mmHg at 25°C

Source:[4]
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Caption: This diagram outlines the procedural workflow for the safe handling of Ethyl
phenethyl ether.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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